4-methoxy-N,2-dimethylpiperidine-1-carboxamide
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Overview
Description
4-methoxy-N,2-dimethylpiperidine-1-carboxamide is a chemical compound with the molecular formula C9H18N2O2 It is a piperidine derivative, which means it contains a six-membered ring with one nitrogen atom
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methoxy-N,2-dimethylpiperidine-1-carboxamide typically involves the reaction of 4-methoxypiperidine with N,N-dimethylcarbamoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the pure compound .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized reaction conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
4-methoxy-N,2-dimethylpiperidine-1-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.
Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxide derivatives, while reduction can produce amine derivatives .
Scientific Research Applications
4-methoxy-N,2-dimethylpiperidine-1-carboxamide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of 4-methoxy-N,2-dimethylpiperidine-1-carboxamide involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
- 4-methoxy-N,N-dimethylpiperidine-1-carboxamide
- N-methoxy-N,1-dimethylpiperidine-4-carboxamide
Uniqueness
4-methoxy-N,2-dimethylpiperidine-1-carboxamide is unique due to its specific substitution pattern on the piperidine ring, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacological properties and reactivity profiles .
Properties
CAS No. |
1697776-45-6 |
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Molecular Formula |
C9H18N2O2 |
Molecular Weight |
186.25 g/mol |
IUPAC Name |
4-methoxy-N,2-dimethylpiperidine-1-carboxamide |
InChI |
InChI=1S/C9H18N2O2/c1-7-6-8(13-3)4-5-11(7)9(12)10-2/h7-8H,4-6H2,1-3H3,(H,10,12) |
InChI Key |
FOYZVAAJIONTTH-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(CCN1C(=O)NC)OC |
Purity |
95 |
Origin of Product |
United States |
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